Cas no 1643579-89-8 (2-Bromo-5-(sec-butyl)pyrazine-d11)

2-Bromo-5-(sec-butyl)pyrazine-d11 structure
1643579-89-8 structure
Product Name:2-Bromo-5-(sec-butyl)pyrazine-d11
CAS No:1643579-89-8
MF:C8H11BrN2
MW:226.158119440079
CID:6810186
PubChem ID:133554016
Update Time:2025-03-06

2-Bromo-5-(sec-butyl)pyrazine-d11 Chemical and Physical Properties

Names and Identifiers

    • 1643579-89-8
    • CS-20037
    • 2-Bromo-5-(sec-butyl)pyrazine-d11
    • Inchi: 1S/C8H11BrN2/c1-3-6(2)7-4-11-8(9)5-10-7/h4-6H,3H2,1-2H3/i1D3,2D3,3D2,4D,5D,6D
    • InChI Key: YVIUMZBVZABDCR-AMXWVFMKSA-N
    • SMILES: BrC1=C([2H])N=C(C([2H])=N1)C([2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 225.07961Da
  • Monoisotopic Mass: 225.07961Da
  • Isotope Atom Count: 11
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 25.8Ų
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